2-hydrazinyl-6-methyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

• Molecular Formula: C14H15N5O2S
• Molecular Weight: 317.37 g/mol
• IUPAC Name: [6-methyl-5-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyrazin-2-yl]hydrazine
• InChI: InChI=1S/C14H15N5O2S/c1-9-3-5-11(6-4-9)22(20,21)19-10(2)7-12-14(19)16-8-13(17-12)18-15/h3-8H,15H2,1-2H3,(H,17,18)
• InChI Key: QDSZTVKNDNXZOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=NC(=CN=C32)NN)C

Description

2-hydrazinyl-6-methyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C14H15N5O2S and its molecular weight is 317.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

tert-Butyl 2-(6-methyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazine carboxylate (0.16 g, 0.38 mmol) was stirred in 1,4-dioxane (1.9 mL) in a sealed vial to give a brown solution. HCl (4 M in 1,4-dioxane, 0.958 mL, 3.83 mmol) was added and the reaction stirred at ambient temperature for about 20 h. The solvents were removed under reduced pressure. The residue was partitioned between saturated aqueous NaHCO3 (10 mL) and EtOAc (10 mL). The layers were separated and the aqueous layer was extracted with EtOAc (2×10 mL). The combined organic extracts were washed with brine (20 mL), dried over anhydrous Na2SO4, filtered, and concd in vacuo to provide 2-hydrazinyl-6-methyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (0.089 g, 73%): LC/MS (Table 1, Method a) Rt=1.92 min; MS m/z: 318 (M+H)+.